4-(3-chloro-4-isopropoxy-5-methoxybenzylidene)-2-(4-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
4-(3-chloro-4-isopropoxy-5-methoxybenzylidene)-2-(4-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0996905
InChI:
InChI=1S/C21H20Cl2N2O3/c1-12(2)28-20-18(23)10-14(11-19(20)27-4)9-17-13(3)24-25(21(17)26)16-7-5-15(22)6-8-16/h5-12H,1-4H3/b17-9+
SMILES:
CC1=NN(C(=O)C1=CC2=CC(=C(C(=C2)Cl)OC(C)C)OC)C3=CC=C(C=C3)Cl
Molecular Formula:
C21H20Cl2N2O3
Molecular Weight:
419.3 g/mol
4-(3-chloro-4-isopropoxy-5-methoxybenzylidene)-2-(4-chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
CAS No.:
Cat. No.: VC0996905
Molecular Formula: C21H20Cl2N2O3
Molecular Weight: 419.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C21H20Cl2N2O3 |
|---|---|
| Molecular Weight | 419.3 g/mol |
| IUPAC Name | (4E)-4-[(3-chloro-5-methoxy-4-propan-2-yloxyphenyl)methylidene]-2-(4-chlorophenyl)-5-methylpyrazol-3-one |
| Standard InChI | InChI=1S/C21H20Cl2N2O3/c1-12(2)28-20-18(23)10-14(11-19(20)27-4)9-17-13(3)24-25(21(17)26)16-7-5-15(22)6-8-16/h5-12H,1-4H3/b17-9+ |
| Standard InChI Key | BKJAJBZKHIYEJG-RQZCQDPDSA-N |
| Isomeric SMILES | CC\1=NN(C(=O)/C1=C/C2=CC(=C(C(=C2)Cl)OC(C)C)OC)C3=CC=C(C=C3)Cl |
| SMILES | CC1=NN(C(=O)C1=CC2=CC(=C(C(=C2)Cl)OC(C)C)OC)C3=CC=C(C=C3)Cl |
| Canonical SMILES | CC1=NN(C(=O)C1=CC2=CC(=C(C(=C2)Cl)OC(C)C)OC)C3=CC=C(C=C3)Cl |
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